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Compound of Interest

Compound Name: Nicotinamide riboside malate

Cat. No.: B15571238 Get Quote

Technical Support Center: Nicotinamide
Riboside Malate (NRM) Powder
This technical support center provides researchers, scientists, and drug development

professionals with essential information on the long-term storage, handling, and

troubleshooting of Nicotinamide Riboside Malate (NRM) powder for experimental use.

Frequently Asked Questions (FAQs)
Q1: What are the optimal long-term storage conditions for NRM powder?

A1: For optimal long-term stability, NRM powder should be stored in a cool, dry, and dark place.

The recommended storage temperature is between 2°C and 8°C for multi-year stability. For

shorter periods, storage at room temperature (15-25°C) is also acceptable. It is crucial to

protect the powder from moisture and light to prevent degradation.

Q2: How should NRM powder be handled in the laboratory to ensure its stability?

A2: NRM powder is hygroscopic, meaning it can absorb moisture from the air. Therefore, it

should be handled in a well-ventilated area, and exposure to the atmosphere should be

minimized. Use dry utensils and containers when weighing and handling the powder. It is

recommended to work in a low-humidity environment or a glove box for sensitive experiments.

Always seal the container tightly immediately after use.
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Q3: What are the primary degradation products of NRM?

A3: The primary degradation pathway for Nicotinamide Riboside (NR) and its salts, including

NRM, is hydrolysis. This process breaks down NR into nicotinamide and a ribose sugar moiety.

This degradation is more pronounced in aqueous solutions, especially under neutral to alkaline

conditions.

Q4: Can NRM powder be stored in a refrigerator or freezer?

A4: Yes, refrigeration at 2-8°C is recommended for long-term storage. Some manufacturers

even suggest storage at -20°C for maximal stability over several years. When removing the

powder from cold storage, it is essential to allow the container to equilibrate to room

temperature before opening to prevent condensation from forming on the powder.

Q5: What is the shelf life of NRM powder under recommended storage conditions?

A5: When stored properly at 2-8°C in a sealed container protected from light and moisture,

NRM powder can be stable for at least 2 to 3 years.
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Issue Possible Cause(s) Recommended Solution(s)

Powder Clumping or Caking
Exposure to humidity or

moisture.

Discard the product if

significant clumping has

occurred, as this indicates

moisture absorption and

potential degradation. To

prevent this, always store the

powder in a tightly sealed

container with a desiccant.

Minimize the time the container

is open to the atmosphere.

Discoloration of Powder

(Yellowing)

Exposure to light or high

temperatures over time.

While slight discoloration may

not always indicate significant

degradation, it is a sign of

instability. It is best to use a

fresh batch of powder for

critical experiments. Ensure

the powder is stored in an

opaque container in a dark

location.

Inconsistent Experimental

Results

Degradation of NRM due to

improper storage or handling.

Inaccurate weighing of the

hygroscopic powder.

Always use NRM powder that

has been stored under the

recommended conditions.

Prepare fresh solutions for

each experiment, as NRM is

less stable in aqueous

solutions. When weighing, do

so quickly and in a low-

humidity environment to

minimize moisture absorption,

which can affect the actual

weight.

Poor Solubility in Aqueous

Buffers

NRM, while water-soluble, may

require assistance to dissolve

Use sonication or gentle

warming (not to exceed 37°C)

to aid dissolution. Ensure the
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completely, especially at high

concentrations.

pH of the buffer is slightly

acidic, as NRM is more stable

in acidic conditions. For in vivo

studies, formulations with

DMSO, PEG400, or Tween 80

can be used to improve

solubility.[1]

Data Presentation
Table 1: Recommended Long-Term Storage Conditions for NRM Powder

Condition Temperature Humidity Light Container
Expected

Stability

Optimal

Long-Term
2°C to 8°C

Low (with

desiccant)

Protected

(Opaque)

Tightly

Sealed
≥ 3 years

Alternative

Long-Term
-20°C

Low (with

desiccant)

Protected

(Opaque)

Tightly

Sealed
> 3 years

Short-Term

Room

Temperature

(15-25°C)

Low (with

desiccant)

Protected

(Opaque)

Tightly

Sealed
Up to 2 years

Table 2: Solubility of Nicotinamide Riboside (Chloride salt as a reference) in Common Solvents

Solvent Approximate Solubility

DMSO ~30 mg/mL[2]

PBS (pH 7.2) ~10 mg/mL[2]

Ethanol ~2.5 mg/mL (for Nicotinamide)[3]

Water Highly soluble

Note: While this data is for the chloride salt, the malate salt is also highly soluble in water. For

other solvents, it is recommended to test solubility on a small scale.
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Experimental Protocols
Protocol 1: Stability Assessment of NRM Powder via
HPLC
This protocol outlines a method to assess the stability of NRM powder by quantifying the

formation of its primary degradation product, nicotinamide.

1. Materials and Equipment:

NRM powder (stored under desired conditions)

Nicotinamide standard

HPLC system with a UV detector

C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm)

Mobile phase: Isocratic mixture of a suitable buffer (e.g., 20 mM ammonium acetate) and an

organic solvent (e.g., acetonitrile).

Syringe filters (0.22 µm)

Autosampler vials

2. Sample Preparation:

Accurately weigh a known amount of NRM powder that has been subjected to specific

storage conditions (e.g., elevated temperature and humidity).

Dissolve the powder in the mobile phase to a final concentration of approximately 1 mg/mL.

Filter the solution through a 0.22 µm syringe filter into an HPLC vial.

3. Standard Preparation:

Prepare a stock solution of nicotinamide standard in the mobile phase.

Create a series of dilutions to generate a standard curve for quantification.
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4. HPLC Analysis:

Set the HPLC system parameters:

Column Temperature: 25°C

Flow Rate: 0.7 - 1.0 mL/min

Injection Volume: 10 µL

UV Detection Wavelength: 260 nm

Run the standard solutions to generate a calibration curve.

Inject the prepared NRM sample.

Identify and quantify the nicotinamide peak in the NRM sample chromatogram by comparing

its retention time and area to the standard curve.

Calculate the percentage of degradation based on the amount of nicotinamide detected

relative to the initial amount of NRM.
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Caption: Cellular pathway of Nicotinamide Riboside (NR) to NAD+ synthesis.

Experimental Workflow for NRM Stability Testing

Start: NRM Powder Sample

Store under defined conditions
(Temp, Humidity, Time)

Sample at time points
(t=0, t=1, t=2...)

Dissolve in mobile phase

Filter through 0.22µm filter

HPLC Analysis
(Quantify Nicotinamide)

Data Analysis
(% Degradation)

End: Stability Report
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Caption: Workflow for assessing the stability of NRM powder.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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